Cas no 1021073-19-7 (N-(4-ethylphenyl)-4-{6-[(pyridin-2-yl)amino]pyridazin-3-yl}piperazine-1-carboxamide)

• Product Name: N-(4-ethylphenyl)-4-{6-[(pyridin-2-yl)amino]pyridazin-3-yl}piperazine-1-carboxamide
• CAS No: 1021073-19-7
• MF: C₂₂H₂₅N₇O
• MW: 403.480203390121
• CID: 5904862
• PubChem ID: 42111865
• Update Time: 2025-10-31

N-(4-ethylphenyl)-4-{6-[(pyridin-2-yl)amino]pyridazin-3-yl}piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethylphenyl)-4-[6-(pyridin-2-ylamino)pyridazin-3-yl]piperazine-1-carboxamide
• N-(4-ethylphenyl)-4-{6-[(pyridin-2-yl)amino]pyridazin-3-yl}piperazine-1-carboxamide
• VU0493661-1
• 1021073-19-7
• SR-01000921505
• N-(4-ethylphenyl)-4-(6-(pyridin-2-ylamino)pyridazin-3-yl)piperazine-1-carboxamide
• SR-01000921505-1
• F5236-0070
• AKOS024502117

• Inchi： 1S/C22H25N7O/c1-2-17-6-8-18(9-7-17)24-22(30)29-15-13-28(14-16-29)21-11-10-20(26-27-21)25-19-5-3-4-12-23-19/h3-12H,2,13-16H2,1H3,(H,24,30)(H,23,25,26)
• InChI Key： GSWWSHWRYOYSBW-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=C(CC)C=C2)=O)CCN(C2=NN=C(NC3=NC=CC=C3)C=C2)CC1

Computed Properties

• Exact Mass: 403.21205845g/mol
• Monoisotopic Mass: 403.21205845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 86.3Ų

Additional information on N-(4-ethylphenyl)-4-{6-[(pyridin-2-yl)amino]pyridazin-3-yl}piperazine-1-carboxamide

Professional Introduction to N-(4-ethylphenyl)-4-{6-[(pyridin-2-yl)amino]pyridazin-3-yl}piperazine-1-carboxamide (CAS No. 1021073-19-7)

N-(4-ethylphenyl)-4-{6-[pyridin-2-ylamino]pyridazin-3-yl}piperazine-1-carboxamide is a highly specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 1021073-19-7, represents a sophisticated molecular structure that combines elements of aromatic rings, heterocyclic systems, and functional groups designed to interact with biological targets. The detailed chemical architecture of this molecule makes it a subject of intense study for its potential applications in drug development and therapeutic interventions.

The core structure of N-(4-ethylphenyl)-4-{6-[pyridin-2-ylamino]pyridazin-3-yl}piperazine-1-carboxamide consists of a piperazine ring linked to a pyridazine moiety, which is further substituted with a pyridine group carrying an amino function. This combination of heterocyclic rings is particularly intriguing because it creates multiple sites for interaction with biological receptors and enzymes. The presence of the 4-ethylphenyl group adds an additional layer of complexity, influencing the compound's solubility, metabolic stability, and overall pharmacokinetic properties.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate neurotransmitter systems, particularly those involving dopamine and serotonin receptors. N-(4-ethylphenyl)-4-{6-[pyridin-2-ylamino]pyridazin-3-yl}piperazine-1-carboxamide has been identified as a promising candidate in this area due to its structural features that mimic known pharmacophores in psychotropic drugs. Studies have shown that compounds with similar scaffolds can exhibit potent effects on central nervous system (CNS) receptors, making them valuable tools for investigating neural pathways and developing new therapeutic strategies.

The amino group attached to the pyridazine ring in N-(4-ethylphenyl)-4-{6-[pyridin-2-ylamino]pyridazin-3-yl}piperazine-1-carboxamide is particularly noteworthy, as it provides a site for further functionalization or interaction with other biomolecules. This feature has led researchers to explore its potential as a precursor for more complex derivatives that could enhance binding affinity or selectivity for specific therapeutic targets. The pyridine ring, on the other hand, contributes to the compound's overall hydrophobicity and influences its distribution within biological systems.

The synthesis of N-(4-ethylphenyl)-4-{6-[pyridin-2-ylamino]pyridazin-3-yl}piperazine-1-carboxamide involves multiple steps, each requiring precise control over reaction conditions and reagent selection. The process typically begins with the formation of the pyridazine core, followed by functionalization with the appropriate substituents. The introduction of the N-(4-propylanilide)-derived piperazine moiety is a critical step that defines the compound's unique pharmacological profile. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to ensure high yields and purity.

Evaluation of N-(4-propylanilide)-derived piperazine derivatives has revealed several interesting properties that make them attractive for further development. For instance, studies have demonstrated that these compounds can exhibit significant affinity for serotonin receptors, particularly 5-HT1A and 5-HT2A subtypes. This selectivity is crucial for developing drugs with improved efficacy and reduced side effects. Additionally, the presence of the N-(4-propylanilide)-group enhances the compound's ability to cross the blood-brain barrier, which is essential for CNS drug delivery.

In vitro studies have provided valuable insights into the pharmacological behavior of N-(N-(4-propylanilide)-derived piperazine derivatives). These studies have shown that the compound can modulate neurotransmitter release and receptor activity in brain tissue samples. Furthermore, preclinical trials have indicated potential therapeutic benefits in models of depression and anxiety disorders. The ability of this class of compounds to interact with multiple receptor systems suggests broad applications in treating neurological and psychiatric conditions.

The future development of N-(N-(4-propylanilide)-derived piperazine derivatives will likely focus on optimizing their pharmacokinetic properties and exploring new synthetic routes to improve scalability. Advances in computational chemistry and molecular modeling are also expected to play a significant role in designing next-generation analogs with enhanced therapeutic profiles. By leveraging structural insights gained from existing research, scientists aim to create compounds that are not only more effective but also safer and more tolerable for patients.

In conclusion, N-(N-(4-propylanilide)-derived piperazine derivatives represent a fascinating area of research with significant potential in pharmaceutical applications. The unique combination of structural features in these compounds makes them valuable tools for investigating neural pathways and developing new treatments for CNS disorders. As research continues to uncover their full therapeutic potential, it is likely that we will see further advancements in both synthetic methodologies and clinical applications.